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Compound of Interest

Compound Name: H-Leu-OMe.HCI

Cat. No.: B555003

An In-depth Technical Guide to H-Leu-OMe.HCI (CAS: 7517-19-3)

This technical guide provides a comprehensive overview of L-Leucine methyl ester
hydrochloride (H-Leu-OMe.HCI), a pivotal amino acid derivative for researchers, scientists, and
professionals in drug development.

Core Compound Information

L-Leucine methyl ester hydrochloride, identified by the CAS number 7517-19-3, is the methyl
ester derivative of the essential branched-chain amino acid, L-Leucine.[1] The hydrochloride
salt form enhances its stability and handling properties, making it a versatile building block in
various chemical and biological applications.[2] Its primary utility lies in peptide synthesis,
where the methyl ester group serves as a protecting group for the carboxylic acid functionality
of leucine.[1][2]

Physicochemical Properties

A summary of the key physicochemical properties of H-Leu-OMe.HCI is presented in the table
below, compiled from various sources.
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Property Value References
CAS Number 7517-19-3 [11[2][3][4]
Molecular Formula C7H1sNO2-HCI [2][3]
Molecular Weight 181.66 g/mol [1112]14]

White to almost white
Appearance , [21[3][4]
crystalline powder or crystals

Melting Point 145 - 155 °C (decomposes) [2][3]1[4]

Purity >98% [2][3]

N Highly soluble in water, DMSO,
Solubility [2][5]
and methanol

Specific Optical Rotation [a]2°/D +12° to +14° (c=2, H20)  [2]

Hygroscopicity Hygroscopic [2][4]

Chemical Structure

The chemical structure of L-Leucine methyl ester hydrochloride features a chiral center at the
alpha-carbon, inherited from the natural L-leucine.

Applications in Research and Development

H-Leu-OMe.HCI is a valuable tool in several scientific domains:

o Peptide Synthesis: It is extensively used as a building block in both solid-phase peptide
synthesis (SPPS) and solution-phase peptide synthesis.[1][2] The methyl ester protection of
the C-terminus allows for the sequential addition of other amino acids to the free N-terminus.

» Drug Development: This compound serves as a crucial intermediate in the synthesis of
pharmaceutical agents.[3] Its ester group can function as a prodrug moiety, which may be
cleaved in vivo to release leucine in a controlled manner.[1]

o Metabolic Studies: As a derivative of a key essential amino acid, it is employed in metabolic
research to investigate protein synthesis, muscle metabolism, and amino acid transport
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pathways.[1][3]

o Nutraceuticals and Sports Nutrition: Due to leucine's role in muscle protein synthesis and
recovery, its ester form is explored for use in amino acid supplements, potentially offering a
slow-release profile.[1][3]

o Cosmetics: It is also incorporated into skincare formulations for its potential benefits to skin
health.[3]

Experimental Protocols
Synthesis of H-Leu-OMe.HCI via Esterification

A common method for the synthesis of amino acid methyl ester hydrochlorides involves the
esterification of the corresponding amino acid with methanol in the presence of a catalyst. A
facile and efficient method utilizes trimethylchlorosilane.[6][7]

Materials:

e L-Leucine

e Methanol (anhydrous)

o Trimethylchlorosilane (freshly distilled)
Procedure:

e To a round-bottom flask, add L-Leucine (0.1 mol).

o Slowly add freshly distilled trimethylchlorosilane (0.2 mol) to the flask while stirring with a
magnetic stirrer.

e Add methanol (100 mL) to the mixture.
» Continue stirring the resulting solution or suspension at room temperature.

e Monitor the reaction progress using Thin Layer Chromatography (TLC).
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+ Upon completion, concentrate the reaction mixture using a rotary evaporator to yield the L-
Leucine methyl ester hydrochloride product.[6]

Synthesis of H-Leu-OMe.HCI
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Methanol

Trimethylchlorosilane
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Product
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Click to download full resolution via product page

A flowchart illustrating the synthesis of H-Leu-OMe.HCI.

Purification of H-Leu-OMe.HCI

For applications requiring high purity, H-Leu-OMe.HCI can be purified to remove impurities. A
patented method describes the use of activated carbon for this purpose.[8]
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Materials:

e Crude H-Leu-OMe.HCI (purity < 95%)

e Water

e Activated Carbon

Procedure:

Dissolve the crude H-Leu-OMe.HCI solid in water to create an aqueous solution.

e Add activated carbon to the solution while stirring. The weight ratio of the solid H-Leu-
OMe.HCI to activated carbon should be between 1:0.3 and 1:0.5.

o Adjust the pH of the solution to a range of 5.3 to 6.5.
o Filter the mixture to remove the activated carbon and obtain a clear filtrate.

o Concentrate the filtrate under reduced pressure until its volume is reduced to 10-20% of the
original volume.

e Cool the concentrated solution to induce crystallization.

o Collect the crystals by filtration and dry them to obtain purified L-Leucine methyl ester
hydrochloride.[8]
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Purification of H-Leu-OMe.HCI
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A workflow diagram for the purification of H-Leu-OMe.HCI.
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Safety, Handling, and Storage

Safety Precautions:
o Causes skin and eye irritation and may cause respiratory irritation.[2]

» Appropriate personal protective equipment (PPE), including gloves, goggles, and a lab coat,
should be worn when handling this compound.[2]

e Avoid inhalation, ingestion, and contact with skin and eyes.[2]
Storage:

+ H-Leu-OMe.HCI is hygroscopic and should be stored in a tightly sealed container under an
inert atmosphere.[2][4]

o« Recommended storage is in a cool, dry, and dark place, preferably at 2-8 °C.[2]

e For solutions in solvents like DMSO, storage at -20°C for up to one month or -80°C for up to
six months is recommended, with the product sealed to prevent moisture absorption.[5]

Disposal:

» Dispose of the compound in accordance with local and national regulations for chemical
waste.[2]

Logical Workflow in Peptide Synthesis

The primary application of H-Leu-OMe.HClI is as a C-terminally protected amino acid in peptide
synthesis. The following diagram illustrates its role in the initial step of a solution-phase peptide
synthesis.
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Role of H-Leu-OMe.HCI in Peptide Synthesis Initiation

Reactants
H-Leu-OMe.HCI N-Protected Amino Acid Coupling Reagent
(Free N-terminus, Protected C-terminus) (e.g., Boc-AA-OH or Fmoc-AA-OH) (e.g., DCC, HBTU)

Process

Peptide Bond Formation

Product

N-Protected Dipeptide Methyl Ester

Click to download full resolution via product page

Logical workflow of H-Leu-OMe.HCI in peptide coupling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [H-Leu-OMe.HCI CAS number 7517-19-3 information].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555003#h-leu-ome-hcl-cas-number-7517-19-3-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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